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Compound of Interest

Compound Name:
3,3,3-trifluoro-2-hydroxy-2-

(trifluoromethyl)propanoic Acid

Cat. No.: B105889 Get Quote

A Note on Molecular Formula: The requested molecular formula C₄H₂F₆O₃ is not readily

associated with a well-documented, stable chemical compound in the provided search results.

However, two closely related and industrially significant fluorinated compounds have been

identified: 2,2,2-Trifluoroethyl trifluoroacetate (C₄H₂F₆O₂) and Bis(2,2,2-trifluoroethyl) carbonate

(C₅H₄F₆O₃). This guide will provide a comprehensive overview of both, assuming a possible

typographical error in the original query.

Part 1: 2,2,2-Trifluoroethyl trifluoroacetate
Chemical Formula: C₄H₂F₆O₂

CAS Number: 407-38-5[1][2][3]

Overview
2,2,2-Trifluoroethyl trifluoroacetate is a versatile fluorinated compound recognized for its unique

properties that make it valuable in organic synthesis and pharmaceutical development.[3] The

presence of trifluoromethyl groups enhances its stability and reactivity, establishing it as a key

fluorinated building block for creating complex molecules with potentially improved bioactivity

and selectivity.[3] Its molecular structure has been determined in the gas phase using electron-

diffraction data, supplemented by ab initio (MP2) and DFT calculations.[1][2]

Physicochemical Properties
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A summary of the key quantitative data for 2,2,2-Trifluoroethyl trifluoroacetate is presented

below.

Property Value Source

Molecular Weight 196.05 g/mol [2][3][4]

Appearance Clear, colorless liquid [1][3]

Density 1.464 g/mL at 25 °C [1][2]

Boiling Point 55 °C [1][2][3]

Melting Point -67 °C [3]

Refractive Index n20/D 1.277 [1][2][3]

Vapor Pressure 3.34 psi at 20 °C [2]

Flash Point 0 °C (closed cup) [2]

Applications in Synthesis
2,2,2-Trifluoroethyl trifluoroacetate is primarily utilized in the following areas:

Synthesis of Fluorinated Compounds: It serves as a crucial reagent in the preparation of

various fluorinated organic compounds, which are significant in the pharmaceutical and

agrochemical industries.[3]

Solvent Applications: Its properties make it an effective solvent that can enhance reaction

efficiency and yield in the synthesis of complex molecules.[3]

Specific Preparations: It has been used in the preparation of dimethyl (3,3,3-trifluoro-2,2-

dihydroxypropyl)phosphonate.[1] Additionally, the hydrogenation of this compound catalyzed

by an anionic tris-phosphine ruthenium hydride complex has been reported.[1][2]

Experimental Protocols
Purification: A common purification method for 2,2,2-Trifluoroethyl trifluoroacetate is distillation

from calcium hydride at atmospheric pressure.[1] For drying, a simple distillation is adequate,

and it can be stored under argon over 4 Ångström molecular sieves.[1]
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Safety and Handling
This compound is classified as a highly flammable liquid and is known to cause severe skin

burns and eye damage.[2][4]

Hazard Classifications: Flammable Liquid 2, Skin Corrosion 1B.[2][4]

Signal Word: Danger.[2]

Personal Protective Equipment (PPE): Faceshields, gloves, and goggles are recommended.

[2]

Storage: Store at 2 - 8 °C.[3]

Logical Workflow for Synthesis Application
The following diagram illustrates a generalized workflow for the application of 2,2,2-

Trifluoroethyl trifluoroacetate in chemical synthesis.
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Caption: Synthetic workflow using 2,2,2-Trifluoroethyl trifluoroacetate.

Part 2: Bis(2,2,2-trifluoroethyl) carbonate
Chemical Formula: C₅H₄F₆O₃

CAS Number: 1513-87-7[5]

Overview
Bis(2,2,2-trifluoroethyl) carbonate (also known as DFDEC or TFEC) is a colorless, odorless,

low-viscosity liquid. It is a highly effective electrolyte additive in the battery industry, particularly

for lithium-ion batteries, where it enhances performance and stability. Its notable thermal and

electrochemical stability makes it suitable for high-temperature and high-voltage applications.
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Physicochemical Properties
A summary of the key quantitative data for Bis(2,2,2-trifluoroethyl) carbonate is presented

below.

Property Value Source

Molecular Weight 226.07 g/mol [5]

Appearance Liquid

Density 1.51 g/mL

Boiling Point 118 °C [6]

Assay (Battery Grade) ≥99%

Applications in Energy Storage
The primary application of this compound is in battery manufacturing.

Electrolyte Additive: It is used to improve the performance and stability of lithium-ion

batteries.

SEI Formation: It can improve the cycle performance of lithium metal cells by contributing to

the formation of a LiF-rich solid electrolyte interphase (SEI).

Flame Retardant: It has shown promising non-flammable properties for lithium-ion battery

electrolytes, which is attributed to its ability to scavenge oxygen radicals during combustion

through the generation of fluorine radicals at elevated temperatures.[7]

Experimental Protocols
Synthesis Strategy: One strategy for the synthesis of bis(2,2,2-trifluoroethyl) carbonate involves

using carbon dioxide as a carbonyl source.[8] The electron-withdrawing nature of the

trifluoroethyl groups in this compound enables substitution reactions.[8]

Safety and Handling
This compound is classified as a flammable liquid and can cause skin and eye irritation.[5]
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Hazard Classifications: Flammable Liquid 2/3, Skin Irritation 2, Eye Irritation 2.[5]

Signal Word: Danger/Warning.[5]

Role in Battery Electrolyte
The following diagram illustrates the role of Bis(2,2,2-trifluoroethyl) carbonate in a lithium-ion

battery electrolyte system.
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Caption: Role of TFEC as a battery electrolyte additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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